Cas no 1335452-80-6 ((3R)-3-amino-2,2-dimethylpentanoic acid)

• Product Name: (3R)-3-amino-2,2-dimethylpentanoic acid
• CAS No: 1335452-80-6
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 5991609
• PubChem ID: 146082241
• Update Time: 2025-05-19

(3R)-3-amino-2,2-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-amino-2,2-dimethylpentanoic acid
• 1335452-80-6
• EN300-7494134

• Inchi： 1S/C7H15NO2/c1-4-5(8)7(2,3)6(9)10/h5H,4,8H2,1-3H3,(H,9,10)/t5-/m1/s1
• InChI Key： WCQRSICZSNMTGE-RXMQYKEDSA-N
• SMILES： OC(C(C)(C)[C@@H](CC)N)=O

Computed Properties

• Exact Mass: 145.110278721g/mol
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 63.3Ų

Additional information on (3R)-3-amino-2,2-dimethylpentanoic acid

Recent Advances in the Study of (3R)-3-amino-2,2-dimethylpentanoic acid (CAS: 1335452-80-6)

The compound (3R)-3-amino-2,2-dimethylpentanoic acid (CAS: 1335452-80-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino acid derivative is of particular interest due to its potential applications in drug development, particularly as a building block for novel therapeutics targeting metabolic disorders and neurological diseases. Recent studies have focused on its synthesis, stereochemical properties, and biological activity, shedding light on its promising pharmacological profile.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved synthetic route for (3R)-3-amino-2,2-dimethylpentanoic acid with enhanced yield and enantiomeric purity. The researchers employed asymmetric hydrogenation of a β,β-disubstituted unsaturated ester as the key step, achieving >99% ee. This advancement is particularly significant as it addresses previous challenges in large-scale production of this compound while maintaining strict stereochemical control, a critical factor for pharmaceutical applications.

In terms of biological activity, recent in vitro studies have revealed that (3R)-3-amino-2,2-dimethylpentanoic acid exhibits potent inhibitory effects on certain amino acid transporters, particularly system L amino acid transporter 1 (LAT1). This finding, published in ACS Chemical Biology (2024), suggests potential applications in cancer therapy, as LAT1 is overexpressed in many tumor types and plays a crucial role in tumor cell proliferation. The compound's unique structural features, including the quaternary carbon center and dimethyl substitution, appear to contribute to its selective binding affinity.

Metabolic studies conducted in 2024 have further elucidated the pharmacokinetic properties of this compound. Research published in Drug Metabolism and Disposition demonstrated favorable metabolic stability and oral bioavailability in preclinical models, with the dimethyl substitution pattern conferring resistance to enzymatic degradation. These properties make (3R)-3-amino-2,2-dimethylpentanoic acid an attractive candidate for further drug development efforts.

Current research directions include exploring the compound's potential as a scaffold for developing novel GABA receptor modulators, as suggested by molecular docking studies. The constrained conformation imposed by the gem-dimethyl group appears to favor binding to certain neurotransmitter receptors. Additionally, several pharmaceutical companies have included derivatives of (3R)-3-amino-2,2-dimethylpentanoic acid in their pipelines for metabolic disease treatments, highlighting its growing importance in drug discovery.

Future research is expected to focus on structure-activity relationship studies to optimize the pharmacological profile of this compound class, as well as investigations into its potential applications in treating rare genetic disorders involving amino acid metabolism. The unique structural features of (3R)-3-amino-2,2-dimethylpentanoic acid continue to make it a valuable subject of study in medicinal chemistry and chemical biology research.